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Compound of Interest

Compound Name: Tert-butyl 4-formylbenzoate

Cat. No.: B153408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-formylbenzoate, a

key building block in organic synthesis. This document outlines its chemical properties,

synthesis protocols, and applications in the development of bioactive molecules.

Chemical and Physical Properties
Tert-butyl 4-formylbenzoate, also known as 4-(tert-Butoxycarbonyl)benzaldehyde, is a

bifunctional molecule featuring both an aldehyde and a tert-butyl ester group. This unique

structure makes it a valuable intermediate in various synthetic pathways. Its CAS Registry

Number is 65874-27-3.

Table 1: Chemical and Physical Properties of Tert-butyl 4-formylbenzoate
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Property Value

CAS Number 65874-27-3

Molecular Formula C₁₂H₁₄O₃[1]

Molecular Weight 206.24 g/mol

Appearance White to orange to green powder/crystal

Melting Point 52.0 to 56.0 °C

Purity >98.0% (GC)

Synonyms
4-Formylbenzoic Acid tert-Butyl Ester, 4-(tert-

Butoxycarbonyl)benzaldehyde

Synthesis of Tert-butyl 4-formylbenzoate
There are several reported methods for the synthesis of Tert-butyl 4-formylbenzoate. A

common approach involves the esterification of 4-formylbenzoic acid. Another documented

procedure is detailed below.

Experimental Protocol: Synthesis from 4-Formylbenzoic
Acid
This protocol details a laboratory-scale synthesis of Tert-butyl 4-formylbenzoate.

Reaction Scheme:

4-Formylbenzoic acid reacts with a tert-butylating agent in the presence of a catalyst to yield

Tert-butyl 4-formylbenzoate.

Materials:

4-Formylbenzoic acid

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP)
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Tetrahydrofuran (THF)

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated saline solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Petroleum ether

Procedure:

To a 250 mL round-bottom flask, add 4-formylbenzoic acid (5.0 g, 33 mmol), di-tert-butyl

dicarbonate (14.54 g, 66.6 mmol), and 4-dimethylaminopyridine (0.814 g, 6.66 mmol).

Add 100 mL of tetrahydrofuran to the flask.

Stir the reaction mixture at room temperature for 16 hours.

Monitor the reaction for completion using an appropriate method (e.g., TLC).

Once the reaction is complete, remove the solvent by distillation under reduced pressure to

obtain the crude product.

Add 150 mL of ethyl acetate to the residue and wash with 25 mL of saturated sodium

bicarbonate solution and 25 mL of water.

Back-extract the aqueous phase with ethyl acetate (2 x 100 mL).

Combine the organic phases, wash with 50 mL of saturated saline, and dry over anhydrous

magnesium sulfate.

Concentrate the solution under reduced pressure.
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Purify the final product by flash column chromatography using a gradient elution from

petroleum ether to 10% ethyl acetate in petroleum ether.

Results:

This procedure yields Tert-butyl 4-formylbenzoate as a white solid.

Table 2: Synthesis and Characterization Data

Parameter Value

Yield 28% (1.90 g)

¹H NMR (400 MHz, CDCl₃)
δ 10.10 (s, 1H), 8.14 (d, J = 8.3 Hz, 2H), 7.93

(d, J = 8.5 Hz, 2H), 1.61 (s, 9H)

Applications in Drug Discovery and Organic
Synthesis
Tert-butyl 4-formylbenzoate is a valuable building block for the synthesis of more complex

molecules, particularly in the field of medicinal chemistry.[2] Its bifunctional nature allows for

sequential or orthogonal reactions, providing a versatile scaffold for constructing diverse

molecular architectures.

Synthesis of Jaspine B Intermediate
A notable application of this compound is in the synthesis of (R)-tert-butyl 4-formyl-2,2-

dimethylthiazolidine-3-carboxylate, a key intermediate in the total synthesis of Jaspine B and its

analogues. Jaspine B is a natural product with interesting biological and physicochemical

properties.

The workflow for this application is visualized below.
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Synthesis of a Jaspine B Intermediate.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of Tert-
butyl 4-formylbenzoate as described in the experimental protocol.
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Reactants:
4-Formylbenzoic acid,
Boc₂O, DMAP, THF

Reaction
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Solvent Removal
(Reduced Pressure)

Workup:
Ethyl Acetate Extraction,

Aqueous Washes
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Final Product:
Tert-butyl 4-formylbenzoate
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Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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